4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine

Specification

• CAS No.: 1000068-42-7
• Molecular Formula: C10H11BrFNO3S
• Molecular Weight: 324.17 g/mol
• IUPAC Name: 4-(4-bromo-2-fluorophenyl)sulfonylmorpholine
• Standard InChI: InChI=1S/C10H11BrFNO3S/c11-8-1-2-10(9(12)7-8)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6H2
• Standard InChI Key: BQYQHCWRUSXGLN-UHFFFAOYSA-N
• SMILES: C1COCCN1S(=O)(=O)C2=C(C=C(C=C2)Br)F
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=C(C=C2)Br)F

Introduction

Chemical Properties and Structure

Physical Properties

4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine possesses distinct physical and chemical properties that characterize its behavior in various contexts. Table 1 summarizes the key physical and chemical properties of this compound.

Property	Value
CAS Number	1000068-42-7
Molecular Formula	C₁₀H₁₁BrFNO₃S
Molecular Weight	324.17 g/mol
Physical State	Solid
Storage Conditions	2-8°C
Purity (Commercial)	95%

Table 1: Physical and chemical properties of 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine

Structural Characteristics

The molecular structure of 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine features several key components that define its chemical behavior:

• A morpholine ring - a six-membered heterocyclic structure containing both oxygen and nitrogen atoms

• A sulfonyl group (-SO₂-) that bridges the morpholine and phenyl moieties

• A phenyl ring with bromine at the 4-position and fluorine at the 2-position

This arrangement of atoms creates a unique spatial configuration that influences the compound's reactivity and potential interactions with biological systems. The halogen substituents (bromine and fluorine) on the phenyl ring contribute to the compound's electronic properties, lipophilicity, and metabolic stability, factors crucial for its potential applications in medicinal chemistry.

Chemical Identifiers

For precise identification in chemical databases and literature, 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine is associated with various standardized identifiers, as shown in Table 2.

Identifier	Value
PubChem CID	53440012
IUPAC Name	4-(4-bromo-2-fluorophenyl)sulfonylmorpholine
InChI	InChI=1S/C10H11BrFNO3S/c11-8-1-2-10(9(12)7-8)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6H2
InChIKey	BQYQHCWRUSXGLN-UHFFFAOYSA-N
SMILES	C1COCCN1S(=O)(=O)C2=C(C=C(C=C2)Br)F
Alternative SMILES	FC1=C(C=CC(Br)=C1)S(=O)(=O)N1CCOCC1

Table 2: Chemical identifiers for 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine

Related Compounds

Structural Analogs

Several compounds structurally related to 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine have been reported in the literature, including:

• Positional Isomers: Compounds with varied positions of the bromine and fluorine substituents on the phenyl ring, such as 4-((5-Bromo-2-fluorophenyl)sulfonyl)morpholine.

• Complex Analogs: More elaborate structures like 4-(2-Bromo-4-fluorophenyl)sulfonyl-2-(4-fluorophenyl)morpholine, which features an additional fluorophenyl substituent on the morpholine ring.

Comparative Properties

The specific positioning of substituents in these related compounds can significantly affect their chemical and biological properties. For instance, the position of halogens on the aromatic ring influences the electronic distribution, which may alter reactivity patterns and interactions with biological targets. These structural differences provide opportunities for developing structure-activity relationships to guide the design of compounds with optimized properties for specific applications.